Cas no 2060028-31-9 (2-{1-(benzyloxy)carbonyl-2-(trifluoromethyl)piperidin-3-yl}acetic acid)

• Product Name: 2-{1-(benzyloxy)carbonyl-2-(trifluoromethyl)piperidin-3-yl}acetic acid
• CAS No: 2060028-31-9
• MF: C₁₆H₁₈F₃NO₄
• MW: 345.313635349274
• MDL: MFCD30500452
• CID: 5163643
• PubChem ID: 137703530
• Update Time: 2025-06-11

2-{1-(benzyloxy)carbonyl-2-(trifluoromethyl)piperidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Piperidineacetic acid, 1-[(phenylmethoxy)carbonyl]-2-(trifluoromethyl)-
• 2-{1-(benzyloxy)carbonyl-2-(trifluoromethyl)piperidin-3-yl}acetic acid

• MDL： MFCD30500452
• Inchi： 1S/C16H18F3NO4/c17-16(18,19)14-12(9-13(21)22)7-4-8-20(14)15(23)24-10-11-5-2-1-3-6-11/h1-3,5-6,12,14H,4,7-10H2,(H,21,22)
• InChI Key： ZRLWIKMRXMMKHA-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCCC(CC(O)=O)C1C(F)(F)F

Additional information on 2-{1-(benzyloxy)carbonyl-2-(trifluoromethyl)piperidin-3-yl}acetic acid

Research Briefing on 2-{1-(benzyloxy)carbonyl-2-(trifluoromethyl)piperidin-3-yl}acetic Acid (CAS: 2060028-31-9)

The compound 2-{1-(benzyloxy)carbonyl-2-(trifluoromethyl)piperidin-3-yl}acetic acid (CAS: 2060028-31-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the importance of trifluoromethyl-substituted piperidine derivatives as key pharmacophores in drug design. The presence of the trifluoromethyl group in 2-{1-(benzyloxy)carbonyl-2-(trifluoromethyl)piperidin-3-yl}acetic acid enhances its metabolic stability and lipophilicity, making it a promising candidate for the development of protease inhibitors and other enzyme-targeted therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for novel covalent inhibitors targeting SARS-CoV-2 main protease.

The synthetic routes to this compound have been optimized in several recent publications. A notable advancement comes from a 2024 Nature Protocols paper describing a stereoselective synthesis method that achieves 92% yield and >99% enantiomeric purity. This method utilizes asymmetric hydrogenation of a trifluoromethyl-containing enamide precursor, followed by benzyloxycarbonyl protection and carboxylation at the 3-position.

Biological evaluations reveal interesting structure-activity relationships. The acetic acid moiety at the 3-position appears crucial for binding to various biological targets. Research published in Bioorganic & Medicinal Chemistry Letters (2024) shows that this compound serves as an effective intermediate for developing potent inhibitors of dipeptidyl peptidase-4 (DPP-4), with IC50 values in the nanomolar range when incorporated into appropriate scaffolds.

From a drug metabolism perspective, pharmacokinetic studies indicate that the benzyloxycarbonyl (Cbz) protecting group in 2-{1-(benzyloxy)carbonyl-2-(trifluoromethyl)piperidin-3-yl}acetic acid can be selectively removed in vivo, allowing for controlled release of active drug molecules. This property has been exploited in recent prodrug development efforts targeting neurological disorders, as reported in the European Journal of Medicinal Chemistry (2023).

Emerging applications extend beyond traditional small molecule therapeutics. A groundbreaking 2024 study in ACS Chemical Biology demonstrates the compound's utility in targeted protein degradation strategies, where it serves as a versatile linker for PROTAC (proteolysis targeting chimera) molecules. The trifluoromethyl group enhances membrane permeability while the carboxylic acid enables conjugation to E3 ligase ligands.

In conclusion, 2-{1-(benzyloxy)carbonyl-2-(trifluoromethyl)piperidin-3-yl}acetic acid represents a multifunctional scaffold with diverse applications in medicinal chemistry. Recent advances in its synthesis and biological evaluation position it as a valuable tool for drug discovery, particularly in areas requiring targeted covalent inhibition or protein degradation technologies. Future research directions may explore its potential in antibody-drug conjugates and other next-generation therapeutic modalities.